4-(N-butyl-N-methylsulfamoyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 4-[butyl(methyl)sulfamoyl]-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C24H25N3O5S2/c1-4-5-13-27(2)34(29,30)18-11-9-16(10-12-18)23(28)26-24-25-19(15-33-24)21-14-17-7-6-8-20(31-3)22(17)32-21/h6-12,14-15H,4-5,13H2,1-3H3,(H,25,26,28)
• InChI Key: NVGJNSMRLYOHCO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C24H25N3O5S2
• Molecular Weight: 499.6 g/mol
• CAS No.: 921525-55-5

Description

4-(N-butyl-N-methylsulfamoyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C24H25N3O5S2 and its molecular weight is 499.6. The purity is usually 95%.
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Scientific Research Applications

Antifungal and Antimicrobial Agents

Compounds with thiazole and benzamide components have been explored for their potential antifungal and antimicrobial activities. For instance, a study by Narayana et al. (2004) on the synthesis of new 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their 2-alkoxy derivatives investigated these compounds as possible antifungal agents, highlighting the role of thiazole derivatives in medicinal chemistry for developing antimicrobial therapies Narayana, B., Vijaya Raj, K.K., Ashalatha, B.V., Kumari, N., & Sarojini, B. (2004). European Journal of Medicinal Chemistry.

Anticancer Evaluation

The synthesis and evaluation of benzamide derivatives for anticancer activity is another significant area of research. Ravinaik et al. (2021) designed and synthesized N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, assessing their efficacy against several cancer cell lines. This study exemplifies the exploration of thiazole and benzamide derivatives in search of novel anticancer drugs Ravinaik, B., Rao, M.V., Rao, P.P., Ramachandran, D., & Reddy, D. (2021). Russian Journal of Organic Chemistry.

Supramolecular Gelators

In materials science, thiazole and benzamide derivatives have been utilized in the design of supramolecular gelators. Yadav and Ballabh (2020) synthesized and characterized N-(thiazol-2-yl)benzamide derivatives to investigate their gelation behavior, demonstrating the potential of these compounds in developing novel materials with specific properties Yadav, P., & Ballabh, A. (2020). Journal of Solid State Chemistry.